Cas no 1805400-10-5 (Methyl 3-bromo-6-(difluoromethyl)-4-fluoropyridine-2-carboxylate)

• Product Name: Methyl 3-bromo-6-(difluoromethyl)-4-fluoropyridine-2-carboxylate
• CAS No: 1805400-10-5
• MF: C₈H₅BrF₃NO₂
• MW: 284.030011892319
• CID: 4861426
• Update Time: 2025-06-13

Methyl 3-bromo-6-(difluoromethyl)-4-fluoropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-6-(difluoromethyl)-4-fluoropyridine-2-carboxylate

• Inchi： 1S/C8H5BrF3NO2/c1-15-8(14)6-5(9)3(10)2-4(13-6)7(11)12/h2,7H,1H3
• InChI Key： ZOJPARVMICASKC-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C(F)F)=NC=1C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-bromo-6-(difluoromethyl)-4-fluoropyridine-2-carboxylate

Recent Advances in the Synthesis and Applications of Methyl 3-bromo-6-(difluoromethyl)-4-fluoropyridine-2-carboxylate (CAS: 1805400-10-5)

Methyl 3-bromo-6-(difluoromethyl)-4-fluoropyridine-2-carboxylate (CAS: 1805400-10-5) is a fluorinated pyridine derivative that has recently gained significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition and agrochemical applications. The unique combination of bromo, difluoromethyl, and fluoro substituents on the pyridine ring imparts distinct electronic and steric properties, making it a valuable building block for drug discovery and development.

Recent studies have focused on optimizing the synthetic routes for this compound to improve yield and scalability. A 2023 publication in the Journal of Organic Chemistry demonstrated a novel one-pot synthesis method starting from 4-fluoropyridine-2-carboxylic acid, achieving an overall yield of 78% with excellent purity. This advancement addresses previous challenges in the selective introduction of the difluoromethyl group at the 6-position, which was often accompanied by side reactions under traditional conditions.

In pharmaceutical applications, this compound has shown promise as a key intermediate in the development of next-generation kinase inhibitors. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed its incorporation into novel EGFR inhibitors with improved blood-brain barrier penetration. The difluoromethyl group was found to enhance metabolic stability while maintaining target affinity, addressing a common limitation of existing tyrosine kinase inhibitors.

The agrochemical sector has also benefited from this compound's unique properties. A 2024 patent application by a major agrochemical company describes its use in creating novel fungicides with broad-spectrum activity against resistant strains. The fluorine atoms contribute to increased lipophilicity and membrane permeability, while the bromine atom serves as a handle for further derivatization to optimize biological activity.

Structural-activity relationship (SAR) studies utilizing this compound have provided valuable insights into molecular design. Computational modeling combined with experimental data has elucidated how the strategic placement of fluorine atoms influences both the electronic properties of the pyridine ring and the overall molecular conformation. These findings, published in the Journal of Medicinal Chemistry (2023), are guiding the rational design of more effective pharmaceutical and agrochemical agents.

Future research directions include exploring its potential in PET tracer development (leveraging the fluorine-18 isotope) and investigating its utility in metal-catalyzed cross-coupling reactions for complex molecule synthesis. The compound's stability under various reaction conditions makes it particularly attractive for these applications. Ongoing studies are also examining its environmental fate and degradation products to ensure sustainable use in agricultural applications.